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Compound of Interest

Compound Name: Trifluoromethanesulfonyl chloride
CAS No.: 421-83-0
Cat. No.: B1583362
Get Quote
. J

Executive Summary

Trifluoromethanesulfonyl chloride (TfCl), also known as triflyl chloride, is a critical reagent in
medicinal chemistry and materials science, primarily utilized for the introduction of the
trifluoromethylsulfonyl (triflyl) group. This moiety serves as a potent electron-withdrawing group
and a superior leaving group (triflate), essential for cross-coupling reactions and heterocycle
functionalization.[1]

However, TfCl presents a unique operational paradox: it is a volatile liquid with a boiling point
just above room temperature (29-32 °C), yet it is highly electrophilic and moisture-sensitive.[1]
This guide provides a definitive technical analysis of its physical properties, translating raw data
into actionable handling protocols designed to prevent reagent degradation and ensure
operator safety.[1]

Fundamental Chemical Identity
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Property Value

IUPAC Name Trifluoromethanesulfonyl chloride
CAS Number 421-83-0

Molecular Formula CCIF302S

Molecular Weight 168.52 g/mol

Appearance Clear, colorless to pale yellow liquid

Pungent, acrid (characteristic of sulfonyl
Odor .
chlorides)

Physical & Thermodynamic Properties[1][2]

The physical constants of TfCl dictate its handling.[1] Its high vapor pressure and low boiling
point require specific engineering controls during synthesis and transfer.[1]

Critical Constants
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Constant Value Operational Implication

High Risk: Material will boil

upon contact with warm
Boiling Point 29-32 °C (at 760 mmHg) glassware or if left in an

unventilated ambient

environment.[1]

Remains liquid at standard

Melting Point -26 °C freezer temperatures (-20 °C).
[1]

Significantly denser than water
Density 1.583 g/mL (at 25 °C) and common organic solvents
(DCM, THF).[1]

Useful for purity verification

Refractive Index
1.334 after distillation.[1]
Volatility Hazard: Containers
build pressure.[1] Septa must
Vapor Pressure ~10.4 psi (at 20 °C) be secured; storage vessels

require pressure-relief

capability or regular venting.[1]

Solubility Profile

e Soluble: Dichloromethane (DCM), Chloroform, Diethyl Ether, Tetrahydrofuran (THF),
Acetonitrile.[1]

e Incompatible: Water, Alcohols (MeOH, EtOH), Primary/Secondary Amines (unless intended
as reactants).[1]

o Note: Reaction with protic solvents is exothermic and generates HCI gas.[1]

Spectroscopic Identification

Reliable identification is crucial for validating reagent quality, especially given its susceptibility
to hydrolysis.[1]
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Nuclear Magnetic Resonance (NMR)

o F NMR: A diagnostic singlet is observed in the range of -74 to -80 ppm (relative to CFClIs).[1]

o Degradation Check: The appearance of a peak near -78 ppm (broadened or shifted
slightly) often indicates the formation of Triflic acid (TfOH) due to moisture ingress.[1]

e C NMR: A quartet around 118-121 ppm (

Hz) corresponding to the -CFs carbon.[1]

Infrared Spectroscopy (FT-IR)

o Sulfonyl Stretch (Asymmetric): Strong band at 1410-1420 cm~1.[1]
o Sulfonyl Stretch (Symmetric): Strong band at 1200-1230 cm~1.[1]

e C-F Stretch: Intense bands in the 1100-1300 cm~? region.[1]

Stability & Reactivity: The Physical-Chemical
Interface

Understanding the degradation pathway is essential for troubleshooting low yields.[1] TfCl is an
electrophile that reacts violently with nucleophiles.[1]

Hydrolysis Mechanism

Upon exposure to atmospheric moisture, TfCl undergoes rapid hydrolysis.[1] This is not merely
a loss of titer; it generates Triflic acid (a superacid) and HCI gas, creating a corrosive feedback
loop that can degrade metal needles and rubber septa.[1]

Nucleophilic Attack Cl~ Elimination
e
| Tetrahedral /
! Intermediate |
POl — =~ TTTTTTTTTT l
(Nucleophile)

Figure 1: Hydrolytic Degradation Pathway of Trifluoromethanesulfonyl Chloride
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Experimental Protocols: Handling & Storage

The following protocols are designed to be self-validating, meaning the procedure itself
includes checks to ensure integrity.

Storage Protocol[1]

e Temperature: Store at 2—8 °C.
o Atmosphere: inert gas (Argon or Nitrogen) is mandatory.[1]

o Container: Teflon-lined caps are required.[1] Parafilm alone is insufficient due to vapor
permeability.[1]

» Validation: Before storage, inspect the cap liner. If the liner is swollen or discolored, the
integrity is compromised.[1]

"Cold-Chain" Transfer Protocol

Objective: Transfer TfCl without volatilization or condensation of water.[1]

e Cool the Receiver: Pre-cool the reaction flask to 0 °C or -78 °C depending on the solvent
system.

e Syringe Selection: Use a gas-tight glass syringe with a Teflon-tipped plunger.[1] Do not use
standard plastic syringes as the solvent/reagent can swell the rubber plunger, causing
seizing.[1]

e The "Vapor Lock" Technique:
o Insert the needle into the TfCl bottle (kept on ice).[1]
o Draw a small cushion of inert gas.[1]

o Draw the liquid slowly to prevent cavitation (boiling) inside the barrel.[1]
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o Validation: If bubbles form continuously in the syringe, the reagent is boiling.[1] Cool the
syringe barrel with a Kimwipe soaked in dry ice/acetone before drawing.[1]

Decision Logic for Safe Handling
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Start: Reagent Needed

Is Bottle Cold
(2-8°C)?

Keep on Ice
Do NOT warm to RT

Inspect Septum/Cap

Corroded/Swollen?

Replace Cap under

Proceed to Transfer
Inert Flow

Use Glass/Teflon Syringe

Quench Residuals
in Cold NaHCOs

Figure 2: Safe Handling Decision Matrix for TfCl

Click to download full resolution via product page

© 2026 BenchChem. All rights reserved. 7/9 Tech Support


https://www.benchchem.com/product/b1583362/docs?utm_src=pdf-body-img#trifluoromethanesulfonyl-chloride-physical-properties-handling-guide-1
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1583362?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Safety & Toxicology

e GHS Classification: Skin Corr.[1] 1B (Causes severe skin burns and eye damage).[1]

 Inhalation Risk: High.[1] The vapor is essentially HCI and Triflic acid precursor.[1] Pulmonary
edema is a delayed risk.[1]

 PPE:

o Gloves: Laminate film (Silver Shield) or heavy Nitrile (double gloved).[1] Latex is
permeable.[1]

o Respiratory: Use only in a functioning fume hood.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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o To cite this document: BenchChem. [Trifluoromethanesulfonyl Chloride: Physical Properties
& Handling Guide[1]]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1583362/docs#trifluoromethanesulfonyl-chloride-
physical-properties-handling-guide-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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